N~2~-(4-chlorophenyl)-N~1~-{2-[(2-methylbenzyl)thio]ethyl}-N~2~-(methylsulfonyl)glycinamide

• IUPAC Name: 2-(4-chloro-N-methylsulfonylanilino)-N-[2-[(2-methylphenyl)methylsulfanyl]ethyl]acetamide
• InChI: InChI=1S/C19H23ClN2O3S2/c1-15-5-3-4-6-16(15)14-26-12-11-21-19(23)13-22(27(2,24)25)18-9-7-17(20)8-10-18/h3-10H,11-14H2,1-2H3,(H,21,23)
• InChI Key: KQGIJDINQJSSAN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CSCCNC(=O)CN(C2=CC=C(C=C2)Cl)S(=O)(=O)C
• Molecular Formula: C19H23ClN2O3S2
• Molecular Weight: 427.0 g/mol

Description

The compound belongs to a class of chemicals characterized by the presence of chlorophenyl, methylbenzylthio, and methylsulfonyl groups attached to a glycinamide backbone. Compounds within this class are often studied for their diverse biological activities and chemical properties, although the specific applications and characteristics can vary widely based on the structure.

Synthesis Analysis

While specific synthesis routes for the compound are not directly reported, similar compounds are synthesized using techniques such as vicarious nucleophilic substitution (VNS) reactions, phase transfer catalysis, and condensation reactions involving chloromethyl styrene and sodium phenyl sulfone in the presence of phase transfer catalysts like 18-crown-6 (Paoli-Lombardo et al., 2023) (Abu-Abdoun, 2023).

Molecular Structure Analysis

X-ray crystallography is a common method used to analyze the molecular structure of similar compounds. It provides detailed information about the arrangement of atoms within the molecule and the spatial configuration, crucial for understanding the compound's chemical behavior and interaction with biological targets (González-Cameno et al., 1998).

Chemical Reactions and Properties

The chemical reactions and properties of compounds with similar structures can involve nucleophilic substitution reactions, arylation, and oxidation processes. These reactions are influenced by the presence of the sulfone and thioether groups, which can undergo various transformations under different conditions (Ohkata et al., 1985).

Physical Properties Analysis

Physical properties such as solubility, melting point, and crystalline structure are typically determined experimentally. For compounds in this class, solubility can be influenced by the nature of the substituents, with sulfone groups often increasing solubility in polar solvents (Chekanova et al., 2014).

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and interactions with biological molecules, are largely determined by the functional groups present in the molecule. The chlorophenyl, methylbenzylthio, and methylsulfonyl groups each impart specific chemical behaviors, influencing the overall properties of the compound. For instance, sulfone groups can participate in sulfonylation reactions, affecting the compound's reactivity and potential biological activity (Bergman et al., 1980).